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  4. 5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one
5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one 5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 354993-47-8
VCID: VC0348575
InChI: InChI=1S/C26H27N7O6/c1-19-24(26(35)31(28-19)21-6-8-22(9-7-21)32(36)37)18-27-11-12-29-13-15-30(16-14-29)25(34)10-5-20-3-2-4-23(17-20)33(38)39/h2-10,17-18,28H,11-16H2,1H3/b10-5+,27-18?
SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
Molecular Formula: C26H27N7O6
Molecular Weight: 533.5g/mol

5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one

CAS No.: 354993-47-8

Main Products

VCID: VC0348575

Molecular Formula: C26H27N7O6

Molecular Weight: 533.5g/mol

5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one - 354993-47-8

CAS No. 354993-47-8
Product Name 5-Methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one
Molecular Formula C26H27N7O6
Molecular Weight 533.5g/mol
IUPAC Name 5-methyl-2-(4-nitrophenyl)-4-[2-[4-[(E)-3-(3-nitrophenyl)prop-2-enoyl]piperazin-1-yl]ethyliminomethyl]-1H-pyrazol-3-one
Standard InChI InChI=1S/C26H27N7O6/c1-19-24(26(35)31(28-19)21-6-8-22(9-7-21)32(36)37)18-27-11-12-29-13-15-30(16-14-29)25(34)10-5-20-3-2-4-23(17-20)33(38)39/h2-10,17-18,28H,11-16H2,1H3/b10-5+,27-18?
Standard InChIKey JTKIHPSWWQMBIS-SZPIKWGESA-N
SMILES CC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
Last Modified Aug 20 2021
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